Cas no 2089650-61-1 (7-Fluoro-1,5-naphthyridin-3-amine)

• Product Name: 7-Fluoro-1,5-naphthyridin-3-amine
• CAS No: 2089650-61-1
• MF: C₈H₆FN₃
• MW: 163.151744365692
• MDL: MFCD30828921
• CID: 5085291
• PubChem ID: 129539697
• Update Time: 2025-10-30

7-Fluoro-1,5-naphthyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-1,5-naphthyridin-3-amine
• AMY26672
• K10130
• AKOS037644257
• 2089650-61-1
• AS-49711
• 7-Fluoro-1,5-naphthyridin-3-amine

• MDL： MFCD30828921
• Inchi： 1S/C8H6FN3/c9-5-1-7-8(11-3-5)2-6(10)4-12-7/h1-4H,10H2
• InChI Key： JDITXLFDHDBEPS-UHFFFAOYSA-N
• SMILES： FC1C=NC2=CC(=CN=C2C=1)N

Computed Properties

• Exact Mass: 163.05457537g/mol
• Monoisotopic Mass: 163.05457537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 51.8

Additional information on 7-Fluoro-1,5-naphthyridin-3-amine

Comprehensive Overview of 7-Fluoro-1,5-naphthyridin-3-amine (CAS No. 2089650-61-1)

7-Fluoro-1,5-naphthyridin-3-amine (CAS No. 2089650-61-1) is a fluorinated naphthyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the 1,5-naphthyridine family, a class of heterocyclic compounds known for their broad biological activities. The presence of a fluoro substituent at the 7-position enhances its reactivity and potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated organic compounds like 7-Fluoro-1,5-naphthyridin-3-amine has surged, driven by their role in improving drug bioavailability and metabolic stability. Researchers are particularly interested in its potential as a building block for novel therapeutics targeting infectious diseases and cancer. The compound's amine functionality at the 3-position further expands its utility in medicinal chemistry, enabling facile derivatization for structure-activity relationship (SAR) studies.

The synthesis of 7-Fluoro-1,5-naphthyridin-3-amine typically involves multi-step organic transformations, including halogenation and amination reactions. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for scalable and cost-effective manufacturing processes. These innovations align with the pharmaceutical industry's focus on green chemistry and sustainable practices.

From a spectroscopic perspective, 7-Fluoro-1,5-naphthyridin-3-amine exhibits distinct NMR and mass spectrometry profiles, which are critical for quality control and regulatory compliance. Its molecular weight (167.15 g/mol) and logP values make it suitable for pharmacokinetic optimization, a key consideration in modern drug design. Analytical methods like HPLC and LC-MS are routinely employed to characterize its purity and stability.

Beyond pharmaceuticals, 7-Fluoro-1,5-naphthyridin-3-amine has potential applications in material science, particularly in the development of organic semiconductors and fluorescent probes. Its conjugated π-system and electron-withdrawing fluoro group contribute to unique photophysical properties, making it a candidate for optoelectronic devices. This versatility has sparked interdisciplinary research, bridging chemistry, biology, and engineering.

As the scientific community continues to explore 1,5-naphthyridine derivatives, safety and environmental impact remain paramount. While 7-Fluoro-1,5-naphthyridin-3-amine is not classified as hazardous under current regulations, proper handling protocols are recommended to ensure workplace safety. Regulatory agencies such as the FDA and EMA closely monitor such compounds to ensure compliance with Good Manufacturing Practices (GMP).

In conclusion, 7-Fluoro-1,5-naphthyridin-3-amine (CAS No. 2089650-61-1) represents a promising scaffold for innovation across multiple industries. Its combination of fluorine chemistry and heterocyclic architecture positions it at the forefront of cutting-edge research, answering pressing questions in drug development and advanced materials. Future studies will likely uncover even broader applications, solidifying its importance in synthetic and applied chemistry.